Cas no 61837-54-5 (1,2,4-Benzenetricarboxylic acid, 5-amino-)
61837-54-5 structure
Product Name:1,2,4-Benzenetricarboxylic acid, 5-amino-
CAS No:61837-54-5
MF:C9H7NO6
MW:225.154982805252
CID:464979
PubChem ID:67073194
Update Time:2025-04-19
1,2,4-Benzenetricarboxylic acid, 5-amino- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzenetricarboxylic acid, 5-amino-
- 5-aminobenzene-1,2,4-tricarboxylic acid
- 61837-54-5
- DTXSID40736376
- SCHEMBL1552376
-
- Inchi: 1S/C9H7NO6/c10-6-2-4(8(13)14)3(7(11)12)1-5(6)9(15)16/h1-2H,10H2,(H,11,12)(H,13,14)(H,15,16)
- InChI Key: HWQWXHOUDFEZCY-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C(=O)O)C(=CC=1C(=O)O)N)=O
Computed Properties
- Exact Mass: 225.02731
- Monoisotopic Mass: 225.02733694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 138Ų
Experimental Properties
- PSA: 137.92
1,2,4-Benzenetricarboxylic acid, 5-amino- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
61837-54-5 (1,2,4-Benzenetricarboxylic acid, 5-amino-) Related Products
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- 66232-56-2(2-Amino-6-ethylbenzoic acid)
- 610-74-2(DAA)
- 2305-36-4(2-Amino-4-methylbenzoic acid)
- 5434-20-8(3-Aminophthalic acid)
- 15540-91-7(2-amino-3,6-dimethylbenzoic acid)
- 945-30-2(DATPA)
- 50419-58-4(2-Amino-3,4-dimethylbenzoic acid)
- 52130-17-3(3-Amino-2-methylbenzoic acid)
- 10312-55-7(H2ABDC)
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